Cas no 2171150-94-8 ((1S,4S)-5-benzyl-2,5-diazabicyclo2.2.1heptane-2-carbonyl chloride)

• Product Name: (1S,4S)-5-benzyl-2,5-diazabicyclo2.2.1heptane-2-carbonyl chloride
• CAS No: 2171150-94-8
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 6201999
• PubChem ID: 165747795
• Update Time: 2025-05-23

(1S,4S)-5-benzyl-2,5-diazabicyclo2.2.1heptane-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-5-benzyl-2,5-diazabicyclo2.2.1heptane-2-carbonyl chloride
• 2171150-94-8
• EN300-1612452
• (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride

• Inchi： 1S/C13H15ClN2O/c14-13(17)16-9-11-6-12(16)8-15(11)7-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2/t11-,12-/m0/s1
• InChI Key： GKBRFVAKFNQSCB-RYUDHWBXSA-N
• SMILES： ClC(N1C[C@@H]2C[C@H]1CN2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Additional information on (1S,4S)-5-benzyl-2,5-diazabicyclo2.2.1heptane-2-carbonyl chloride

Comprehensive Guide to (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride (CAS No. 2171150-94-8)

(1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride (CAS No. 2171150-94-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This bicyclic structure features a carbonyl chloride functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often seek this compound for its role in developing novel drug candidates and peptide mimetics.

The unique diazabicyclo[2.2.1]heptane scaffold of this compound provides structural rigidity, which is advantageous in medicinal chemistry for enhancing binding affinity and metabolic stability. The presence of the benzyl group further contributes to its versatility in chemical modifications. Given the growing interest in small-molecule therapeutics, (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride has garnered attention for its potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound is particularly relevant in the context of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in pharmaceutical research. Its CAS No. 2171150-94-8 is frequently searched in scientific databases, reflecting its importance in the field.

From a synthetic perspective, (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride is typically prepared through multi-step organic reactions, including cyclization and chlorocarbonylation. The compound's stability and reactivity make it suitable for amide bond formation and other coupling reactions. Researchers often inquire about its storage conditions, solubility, and handling precautions, which are critical for ensuring optimal performance in laboratory settings.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has further elevated the relevance of (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride. Its application in peptide-based drugs and bioconjugates aligns with current trends in personalized healthcare. Additionally, the compound's potential use in neuroscience research and central nervous system (CNS) drug development is an area of active exploration.

For suppliers and manufacturers, ensuring the consistent quality of (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's CAS No. 2171150-94-8 serves as a key identifier in procurement and regulatory documentation.

In summary, (1S,4S)-5-benzyl-2,5-diazabicyclo[2.2.1]heptane-2-carbonyl chloride (CAS No. 2171150-94-8) is a pivotal building block in modern medicinal chemistry. Its applications span drug design, bioconjugation, and therapeutic development, making it a sought-after compound in both academic and industrial research. As the scientific community continues to explore innovative treatment modalities, the significance of this diazabicycloheptane derivative is expected to grow.